Cas no 2549029-03-8 (1-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-(4-fluorophenyl)ethan-1-one)

• Product Name: 1-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-(4-fluorophenyl)ethan-1-one
• CAS No: 2549029-03-8
• MF: C₁₉H₂₀ClFN₂O₂
• MW: 362.825707435608
• CID: 5314437
• PubChem ID: 154831302
• Update Time: 2025-06-22

1-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[[(3-Chloro-4-pyridinyl)oxy]methyl]-1-piperidinyl]-2-(4-fluorophenyl)ethanone
• AKOS040047278
• 2549029-03-8
• F6683-1032
• 1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-(4-fluorophenyl)ethan-1-one
• 1-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-(4-fluorophenyl)ethan-1-one

• Inchi： 1S/C19H20ClFN2O2/c20-17-12-22-8-5-18(17)25-13-15-6-9-23(10-7-15)19(24)11-14-1-3-16(21)4-2-14/h1-5,8,12,15H,6-7,9-11,13H2
• InChI Key： FDRRARBECDDBRA-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OCC1CCN(C(CC2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 362.1197337g/mol
• Monoisotopic Mass: 362.1197337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.7±45.0 °C(Predicted)
• pka: 4.29±0.18(Predicted)

Additional information on 1-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-(4-fluorophenyl)ethan-1-one

Introduction to Compound with CAS No. 2549029-03-8 and Its Applications in Chemical Biology

The compound with the CAS number 2549029-03-8 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. Its systematic name, 1-(4-{[(3-Chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)-2-(4-fluorophenyl)ethan-1-one, suggests a complex and multifaceted structure that may contribute to its unique biological properties. This introduction aims to provide a comprehensive overview of this compound, its potential applications, and its relevance to the latest advancements in pharmaceutical research.

The molecular structure of this compound features several key functional groups that are of particular interest to researchers. The presence of a piperidine ring linked to a fluorophenyl moiety, along with an ethanone group, creates a scaffold that is conducive to various biological interactions. Additionally, the 3-chloropyridine moiety and the hydroxymethyl group attached to it introduce further complexity, which may enhance the compound's binding affinity to biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases. The compound with CAS no. 2549029-03-8 has shown promise in preliminary studies as a potential modulator of several key pathways. For instance, its structure resembles those of known bioactive compounds that have been investigated for their effects on enzymes and receptors involved in metabolic disorders, cancer, and neurological diseases.

The piperidine ring is a common structural motif in pharmaceuticals due to its ability to mimic the binding pockets of many biological targets. In this compound, the piperidine ring is further functionalized with a hydroxymethyl group and an oxygenated side chain derived from 3-chloropyridine. This modification may enhance the compound's ability to interact with specific enzymes or receptors by increasing its solubility and improving its binding affinity.

The fluorophenyl group is another critical component of this molecule. Fluoro-substituted aromatic rings are frequently incorporated into drug candidates due to their ability to influence metabolic stability, pharmacokinetic properties, and binding affinity. The presence of a fluorine atom at the para position relative to the phenyl ring in this compound may contribute to its selectivity for certain biological targets over others.

Preliminary computational studies have suggested that the compound may exhibit favorable interactions with various biological targets. For example, molecular docking simulations have indicated that it could bind effectively to enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathways. Additionally, its structure may allow it to interact with receptors involved in neurotransmission and signal transduction.

In vitro studies have begun to explore the potential bioactivity of this compound. Early results suggest that it may possess inhibitory properties against certain enzymes relevant to metabolic disorders. Furthermore, its ability to modulate receptor activity has been observed in cell-based assays, indicating its potential as a lead compound for further development.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions. The introduction of the hydroxymethyl group and the oxygenated side chain from 3-chloropyridine into the piperidine ring is particularly challenging but crucial for achieving the desired biological activity.

The development of new synthetic methodologies has been instrumental in facilitating access to complex molecules like this one. Advances in catalytic techniques and green chemistry principles have allowed for more efficient and sustainable synthesis routes. These advancements not only reduce costs but also minimize waste, making them more environmentally friendly.

The potential applications of this compound extend beyond basic research. Its unique structure suggests that it could be developed into a therapeutic agent for various diseases. For instance, its inhibitory effects on certain enzymes may make it useful in treating metabolic disorders such as diabetes or hyperlipidemia. Additionally, its interaction with receptors involved in neurotransmission could make it a candidate for treating neurological conditions.

The field of chemical biology continues to evolve rapidly, driven by advancements in technology and interdisciplinary collaboration. The study of compounds like those with CAS no. 2549029-03-8 exemplifies how small molecules can be leveraged to understand complex biological processes and develop new treatments for diseases.

In conclusion, the compound with CAS no. 2549029-03-8 is a promising molecule with significant potential in chemical biology and pharmaceutical research. Its complex structure, featuring key functional groups such as the piperidine ring, fluorophenyl moiety, ethanone group, 3-chloropyridine moiety, and hydroxymethyl group, makes it an interesting candidate for further investigation.